Cas no 878612-18-1 (2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde)

• Product Name: 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde
• CAS No: 878612-18-1
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 4280540
• PubChem ID: 86227267
• Update Time: 2025-05-21

2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxaldehyde, 2,3-dihydro-2-methyl-
• 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde
• 878612-18-1
• 2-methyl-1,3-dihydroindene-2-carbaldehyde
• 992-592-0
• EN300-1620565
• DKB61218
• Z1511802864
• SCHEMBL20975606

• Inchi： 1S/C11H12O/c1-11(8-12)6-9-4-2-3-5-10(9)7-11/h2-5,8H,6-7H2,1H3
• InChI Key： YYEIMUXAHNWDEA-UHFFFAOYSA-N
• SMILES： O=CC1(C)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde

Recent Advances in the Study of 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde (CAS: 878612-18-1) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde (CAS: 878612-18-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have developed novel synthetic pathways to produce 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde with high yield and purity, which is critical for its application in medicinal chemistry. The compound's aldehyde functionality makes it a valuable precursor for the construction of various heterocyclic scaffolds, which are often found in bioactive molecules.

In terms of biological activity, preliminary investigations suggest that 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological profile.

Moreover, the compound's structural similarity to known pharmacophores has led to its exploration in the design of new drugs targeting central nervous system (CNS) disorders. Computational modeling and docking studies have shown promising interactions between 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde and key receptors implicated in neurodegenerative diseases, suggesting its potential as a scaffold for CNS drug development.

Despite these promising findings, challenges remain in the development of 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde (CAS: 878612-18-1) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities warrant continued exploration, with the potential to yield novel therapeutic agents for a range of diseases. Future studies should focus on optimizing its synthetic routes, elucidating its biological targets, and evaluating its safety and efficacy in preclinical models.